Cas no 1420972-95-7 (tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate)

• Product Name: tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate
• CAS No: 1420972-95-7
• MF: C₁₅H₂₂ClN₃O₃
• MW: 327.806482791901
• MDL: MFCD22577109
• CID: 2169252
• Update Time: 2025-06-11

tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(((4-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate
• tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate

• MDL： MFCD22577109
• Inchi： 1S/C15H22ClN3O3/c1-15(2,3)22-14(20)19-8-5-11(6-9-19)10-21-13-17-7-4-12(16)18-13/h4,7,11H,5-6,8-10H2,1-3H3
• InChI Key： HXNPOAAMMLKLNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 442.4±41.0 °C at 760 mmHg
• Flash Point: 221.4±27.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate

Introduction to Tert-Butyl 4-{(4-Chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate (CAS No. 1420972-95-7)

Tert-Butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate, identified by its CAS number 1420972-95-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a tert-butyl group and a pyrimidine moiety, contribute to its unique chemical and pharmacological properties.

The tert-butyl group, a tertiary butyl group attached to the nitrogen atom of the piperidine ring, enhances the lipophilicity of the molecule. This characteristic is crucial in drug design, as it influences the compound's ability to cross biological membranes, thereby affecting its bioavailability and therapeutic efficacy. Additionally, the 4-chloro-2-pyrimidinyl substituent introduces a region of electronic richness and reactivity, which can be exploited for various pharmacological interactions.

The oxymethyl group in the molecule's structure plays a pivotal role in its biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, thereby modulating the compound's binding affinity and selectivity. The combination of these structural elements makes Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate a versatile scaffold for drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate has emerged as a promising candidate in this context. Its unique structural features have been leveraged to design molecules with enhanced binding affinity and selectivity for specific biological targets.

One of the most exciting applications of this compound is in the development of targeted therapies for cancer. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By designing molecules that selectively interact with these aberrant pathways, researchers aim to develop more effective cancer treatments with fewer side effects. Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate has shown potential in disrupting these pathways by acting as an inhibitor or modulator.

The pyrimidine moiety in the molecule's structure is particularly noteworthy for its role in drug design. Pyrimidines are heterocyclic aromatic compounds that are commonly found in nucleic acids and have been extensively studied for their biological activities. The presence of a chloro substituent at the 4-position of the pyrimidine ring further enhances its reactivity and potential for biological interactions. This feature has been exploited to develop molecules with enhanced binding affinity for various biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of drug candidates. Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate serves as an excellent example of how SAR can be used to design molecules with improved therapeutic profiles. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity and selectivity.

The tert-butyl group, while enhancing lipophilicity, also contributes to steric hindrance around the nitrogen atom of the piperidine ring. This steric effect can be advantageous in reducing off-target interactions and improving selectivity. The oxymethyl group, on the other hand, provides a site for hydrogen bonding interactions with biological targets, thereby increasing binding affinity. These structural features make Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate a versatile scaffold for drug discovery.

In conclusion, Tert-butyl 4-{(4-chloro-2-pyrimidinyl)oxymethyl}-1-piperidinecarboxylate (CAS No. 1420972-95-7) is a significant compound with promising applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further research and development in drug discovery. By leveraging its chemical properties, researchers aim to develop novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders.